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Compound of Interest

Compound Name:
(S)-2-((4-

Fluorophenoxy)methyl)oxirane

CAS No.: 104605-98-3

Cat. No.: B027977

Get Quote

Executive Summary
(S)-2-((4-Fluorophenoxy)methyl)oxirane (CAS: 104605-98-3), also known as (S)-4-

Fluorophenyl glycidyl ether, is a critical chiral building block (synthon) used in the synthesis of

enantiopure aryloxypropanolamine pharmacophores. Its high optical purity (>98% ee) is non-

negotiable for the development of beta-adrenergic receptor antagonists and novel antibiotic

scaffolds.

This guide moves beyond a simple vendor list to provide a self-validating procurement strategy.

It details the synthesis-dependent impurity profiles, categorizes suppliers by capability, and

establishes a rigorous Quality Control (QC) protocol to verify enantiomeric excess (ee) in-

house.
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Parameter Specification

Chemical Name (S)-2-((4-Fluorophenoxy)methyl)oxirane

Common Synonyms
(S)-4-Fluorophenyl glycidyl ether; (S)-1,2-

Epoxy-3-(4-fluorophenoxy)propane

CAS Number 104605-98-3 (Specific to S-isomer)

Racemic CAS 18123-82-5

Molecular Formula C₉H₉FO₂

Molecular Weight 168.16 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~120°C at 0.5 mmHg (predicted)

Chiral Center C2 (S-configuration)

Solubility
Soluble in DCM, Chloroform, Methanol;

Sparingly soluble in water

Synthesis Routes & Impurity Profiling
Understanding how your supplier manufactures this compound is the first step in risk mitigation.

The synthesis method dictates the impurity profile and the risk of racemization.

Core Synthesis Pathways
Two primary routes dominate the commercial landscape. The Hydrolytic Kinetic Resolution

(HKR) route generally yields higher optical purity but may contain cobalt residues. The Chiral

Pool route risks lower ee% if the starting material (epichlorohydrin) racemizes during coupling.
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Figure 1: Comparison of HKR (High Purity) vs. Direct Coupling (Variable Purity) Synthesis Routes.
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Impurity Watchlist
Enantiomeric Impurity: The (R)-isomer (CAS: 104605-97-2).[1] Even 1% contamination can

alter biological data.

Hydrolysis Product: 3-(4-fluorophenoxy)propane-1,2-diol (from moisture exposure).

Cobalt Residues: If HKR method is used (check for color; Co-salen is dark red/brown).

Dimerized Species: Oligomers formed during distillation if overheated.

Supplier Landscape & Sourcing Strategy
Suppliers are categorized by their role in the supply chain. Tier 1 suppliers manufacture or hold

validated stock. Tier 2 are aggregators.

Tier 1: Primary Sources (High Reliability)
These vendors typically offer Certificate of Analysis (CoA) with specific optical rotation and

chiral HPLC data.
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Supplier Type Region Notes

Alfa Chemistry Catalog/Custom USA/Global

Explicitly lists CAS

104605-98-3. Good

for gram-scale R&D.

BOC Sciences Custom/Bulk USA

Lists as "Main

Product". Capable of

scale-up to kg

quantities.[2]

Combi-Blocks Catalog USA

Known for diverse

fluorinated building

blocks. Check for

specific stereoisomer

availability.

Tier 2: Sourcing Aggregators
Cymit Química: Distributes for multiple manufacturers; useful for EU-based logistics.

ChemicalBook/PubChem Vendors: Use with caution; verify stock location and ask for a

batch-specific CoA before purchase.

Procurement Directive

Critical Step: When requesting a quote, explicitly ask: "Is this material produced via Hydrolytic

Kinetic Resolution (HKR) or direct coupling? Please provide a representative Chiral HPLC

trace."

Quality Control & Validation Protocol
Trustworthiness Principle: Never rely solely on the vendor's CoA for chiral materials. Epoxides

are reactive and can racemize or hydrolyze during storage/shipping.
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In-House Validation Workflow
The following protocol uses Chiral HPLC to separate the (S) and (R) enantiomers.

Method: Normal Phase Chiral HPLC
Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

Why: These columns effectively discriminate the "propeller" shape of the chiral epoxide.

Mobile Phase: Hexane : Isopropanol (90 : 10 or 95 : 5).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 254 nm (Fluorophenyl absorption).

Temperature: 25°C.

QC Logic Flow
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Figure 2: Self-Validating QC Workflow for Chiral Epoxides.
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Optical Rotation Check
Literature Value:

to

(c=1, MeOH).
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Note: Optical rotation is concentration and solvent-dependent. It is less reliable than Chiral

HPLC for detecting small amounts of the (R)-enantiomer.

Handling & Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

Moisture Sensitivity: Epoxides slowly hydrolyze to diols in the presence of moisture. Ensure

the cap is sealed with Parafilm.

Reactivity: Avoid contact with strong acids or bases (Lewis acids) unless initiating a reaction,

as this triggers polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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